4-methyl-N,N-Dimethylcathinone (hydrochloride)
Overview
Description
4-methyl-N,N-Dimethylcathinone (hydrochloride) is an analytical reference standard categorized as a cathinone . It is intended for research and forensic applications . The formal name of this compound is 2-(dimethylamino)-1-(4-methylphenyl)-1-propanone, monohydrochloride .
Molecular Structure Analysis
The molecular formula of 4-methyl-N,N-Dimethylcathinone (hydrochloride) is C12H17NO • HCl . The formula weight is 227.7 . The SMILES representation isCC(N(C)C)C(C1=CC=C(C)C=C1)=O.Cl . Physical And Chemical Properties Analysis
4-methyl-N,N-Dimethylcathinone (hydrochloride) is a crystalline solid . It has a solubility of 1 mg/ml in DMF, 2 mg/ml in DMSO and ethanol, 1 mg/ml in methanol, and 10 mg/ml in PBS (pH 7.2) . Its λmax is 262 nm .Scientific Research Applications
Analytical Reference Standard
4-methyl-N,N-Dimethylcathinone (hydrochloride) is an analytical reference standard categorized as a cathinone . It is used in the calibration of analytical instruments and the validation of analytical methods, ensuring the accuracy and reliability of data obtained from these instruments .
Forensic Applications
This compound is used in forensic applications, particularly in the identification and analysis of illicit drugs . It can be used to identify the presence of specific substances in seized materials, contributing to the prosecution of drug-related crimes .
Toxicology Research
The toxicological properties of 4-methyl-N,N-Dimethylcathinone (hydrochloride) are not yet fully understood . However, its close relation to other cathinones, which are known to have psychoactive effects and potential health risks, makes it a subject of interest in toxicology research .
Drug Abuse Research
As a synthetic cathinone, 4-methyl-N,N-Dimethylcathinone (hydrochloride) is relevant in the study of drug abuse . Researchers can use it to better understand the effects of synthetic cathinones on the human body and brain, and to develop strategies for prevention and treatment .
Optimization of Analytical Precision
This compound has been used in studies aiming to optimize the analytical precision in the identification of synthetic cathinones and their isomers . Such research can improve the accuracy and reliability of drug testing methods .
Mass Spectrometry Applications
4-methyl-N,N-Dimethylcathinone (hydrochloride) is used in mass spectrometry, a technique used to identify and quantify molecules in complex mixtures . Its unique mass-to-charge ratio can serve as a reference point, helping to identify other similar compounds .
Safety and Hazards
This compound is intended for research and forensic applications, and it is not for human or veterinary use . The safety data sheet indicates that it may cause anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, teratogenic effects .
Mechanism of Action
Target of Action
As a cathinone, it is likely to interact with the central nervous system, specifically the monoamine transporters .
Mode of Action
Cathinones typically work by increasing the concentration of dopamine, norepinephrine, and serotonin in the synaptic cleft, leading to increased postsynaptic receptor activation .
Biochemical Pathways
As a cathinone, it is likely to affect the monoaminergic system, influencing the reuptake and release of neurotransmitters such as dopamine, norepinephrine, and serotonin .
Result of Action
As a cathinone, it is likely to cause increased neuronal activity due to the elevated levels of neurotransmitters in the synaptic cleft .
properties
IUPAC Name |
2-(dimethylamino)-1-(4-methylphenyl)propan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-9-5-7-11(8-6-9)12(14)10(2)13(3)4;/h5-8,10H,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGUGYDLTBREKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C)N(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801342653 |
Source
|
| Record name | 2-(Dimethylamino)-1-(4-methylphenyl)-1-propanone, monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801342653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N,N-Dimethylcathinone (hydrochloride) | |
CAS RN |
1448845-14-4 |
Source
|
| Record name | 2-(Dimethylamino)-1-(4-methylphenyl)-1-propanone, monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801342653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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